Cas no 34227-72-0 (C14 CERAMIDE)

• Product Name: C14 CERAMIDE
• CAS No: 34227-72-0
• MF: C₃₂H₆₃NO₃
• MW: 509.847530603409
• MDL: MFCD01320386
• CID: 825596
• PubChem ID: 329768744
• Update Time: 2025-10-23

C14 CERAMIDE Chemical and Physical Properties

Names and Identifiers

• C14 CERAMIDE
• N-Myristoyl-D-erythro-sphingosine
• 3-Chloro-4-(chloromethyl)-1-(3-(trifluoromethyl)phenyl)pyrrolidin-2-one
• 3-chloro-4-chloromethyl-1-(3-trifluoromethylphenyl)-2-pyrrolidone
• Fluorochloridone
• Flurochloridone
• Flurochloridone [ISO:BSI]
• N-((1S,2R)-2-Hy
• N-((1S,2R)-2-hydroxy-1-hydroxymethyl-heptadec-3t-enyl)-myristamide
• N-m-trifluoromethylphenyl-3-chloro-4-chloromethyl-2-pyrrolidinone
• N-myristoylceramide
• N-Myristoyl-D-erythro-sphingosine,synthetical
• Racer
• Raiser
• (2S,3R,4E)-2-(Myristoylamino)-4-octadecene-1,3-diol
• N-Tetradecanoyl-D-sphingosine
• N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]tetradecanamide
• C14-Ceramide
• C14 Ceramide (d18:1/14:0)
• Cer(d18:1/14:0)
• N-tetradecanoylsphing-4-enine
• C14 Ceramide (d18:1/14:0), N-myristoyl-D-erythro-sphingosine, powder
• N-(Tetradecanoyl)-sphing-4-enine
• N-(tetradecanoyl)sphing-4-enine
• J-019511
• N-tetradecanoylsphingosine
• 1ST174855-100M
• N-(myristoyl)ceramide
• 34227-72-0
• 26549-44-0
• AS-56316
• MFCD01320386
• BP-28813
• N-myristoylsphingosine
• CHEBI:72957
• C14Ceramide
• LMSP02010001
• N-myristoylsphing-4-enine
• Tetradecanamide, N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-, rel-
• CHEBI:34863
• SCHEMBL8797590
• C14 Cer
• 123408-74-2
• N-Myristoyl-D-sphingosine, >=98.0% (TLC)
• N-(myristoyl)-ceramide
• N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]tetradecanamide
• Tetradecanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-, [R-(R*,S*)]-
• Tetradecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-,rel-
• N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]tetradecanamide
• C14 Ceramide Solution in Methanol, 100ug/mL
• N-(tetradecanoyl)-ceramide
• GF5K64LH95
• Tetradecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• N-(tetradecanoyl)ceramide
• AKOS037645031

• MDL： MFCD01320386
• Inchi： 1S/C32H63NO3/c1-3-5-7-9-11-13-15-16-18-19-21-23-25-27-31(35)30(29-34)33-32(36)28-26-24-22-20-17-14-12-10-8-6-4-2/h25,27,30-31,34-35H,3-24,26,28-29H2,1-2H3,(H,33,36)/b27-25+/t30-,31+/m0/s1
• InChI Key： ZKRPGPZHULJLKJ-JHRQRACZSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 509.48100
• Monoisotopic Mass: 509.48079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 28
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9684 (rough estimate)
• Melting Point: 94-96°C
• Boiling Point: 597.23°C (rough estimate)
• Flash Point: 350.5°C
• Refractive Index: 1.6310 (estimate)
• PSA: 69.56000
• LogP: 9.17370
• Solubility: Not available

C14 CERAMIDE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides

Additional information on C14 CERAMIDE

Comprehensive Guide to C14 Ceramide (CAS No. 34227-72-0): Properties, Benefits, and Applications

C14 Ceramide, also known as Tetradecanoyl Sphingosine with the CAS number 34227-72-0, is a vital lipid molecule belonging to the ceramide family. This naturally occurring compound plays a crucial role in maintaining the skin's barrier function and cellular signaling. In recent years, C14 Ceramide has gained significant attention in the cosmetic and pharmaceutical industries due to its moisturizing, anti-aging, and skin-repairing properties. As consumers increasingly seek science-backed skincare ingredients, C14 Ceramide stands out as a key player in formulations targeting dryness, wrinkles, and eczema.

The molecular structure of C14 Ceramide consists of a sphingosine base linked to a 14-carbon fatty acid chain, which contributes to its unique physicochemical properties. Unlike shorter-chain ceramides, the C14 variant demonstrates optimal solubility and penetration characteristics, making it particularly effective in topical applications. Researchers have found that 34227-72-0 exhibits superior stability compared to other ceramide types, a feature highly valued by formulators dealing with product shelf-life challenges.

In the context of current skincare trends, C14 Ceramide addresses several consumer pain points. Searches for "ceramide benefits for dry skin" and "best anti-aging ingredients 2024" frequently highlight this compound. Clinical studies demonstrate that CAS 34227-72-0 can reduce trans-epidermal water loss (TEWL) by up to 30% when incorporated into moisturizers at optimal concentrations. This makes it particularly valuable in products designed for mature skin or harsh climate conditions where moisture retention is paramount.

The mechanism of action for C14 Ceramide involves multiple pathways that explain its diverse benefits. As a structural component of the stratum corneum, it helps maintain the skin's lamellar bilayer system. Simultaneously, 34227-72-0 modulates cellular processes through sphingolipid signaling, influencing differentiation and apoptosis. This dual functionality explains why products containing C14 Ceramide often show improvements in both immediate hydration and long-term skin quality.

Formulation considerations for C14 Ceramide require special attention due to its amphiphilic nature. Successful incorporation into cosmetic products typically involves specific delivery systems such as liposomes or nanostructured lipid carriers. These technologies enhance the penetration of CAS 34227-72-0 while maintaining its stability in various pH ranges. Recent innovations have led to water-soluble derivatives of C14 Ceramide, expanding its application to serum and toner formulations where traditional ceramides would be incompatible.

Market analysis reveals growing demand for C14 Ceramide in Asia-Pacific regions, particularly in K-beauty products. The search terms "ceramide Korean skincare" and "best ceramide moisturizer" consistently rank high in cosmetic-related queries. This aligns with the global shift toward barrier-repair skincare routines, where 34227-72-0 serves as a cornerstone ingredient. Product developers are increasingly combining C14 Ceramide with complementary actives like niacinamide and cholesterol to create synergistic effects that mimic the skin's natural lipid composition.

Quality control measures for C14 Ceramide (CAS 34227-72-0) involve rigorous testing for purity and isomeric composition. Advanced analytical techniques including HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency. The pharmaceutical-grade material typically exceeds 98% purity, while cosmetic-grade variants maintain strict limits on residual solvents and heavy metals. These quality standards address consumer concerns about ingredient sourcing and safety, topics that frequently appear in searches like "how to identify pure ceramides" and "ceramide safety profile."

Emerging research suggests potential applications of C14 Ceramide beyond dermatology. Preliminary studies indicate possible benefits in hair care formulations, where 34227-72-0 may help repair damaged cuticles and improve moisture retention. Additionally, investigations into oral supplementation of C14 Ceramide show promise for supporting skin health from within, though more clinical data is needed. These developing applications answer growing consumer inquiries about "ceramides for hair loss" and "oral ceramide supplements."

Sustainability considerations for C14 Ceramide production have become increasingly important. Manufacturers are developing eco-friendly extraction and synthesis methods to meet demand for "clean beauty" ingredients. The use of biofermentation techniques to produce CAS 34227-72-0 has reduced reliance on animal-derived sources, addressing vegan and ethical consumer concerns. This evolution responds to search trends like "plant-based ceramides" and "sustainable skincare chemistry."

In conclusion, C14 Ceramide (CAS No. 34227-72-0) represents a multifaceted ingredient with proven efficacy and growing market relevance. Its ability to address fundamental skin concerns while aligning with current consumer preferences for science-based, sustainable solutions ensures its continued prominence in personal care formulations. As research uncovers new applications and benefits, C14 Ceramide is poised to remain at the forefront of cosmetic and dermatological innovation for years to come.